2-(cyclopentylthio)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]acetamide
• InChI: InChI=1S/C21H24N2O3S/c24-20(14-27-18-4-1-2-5-18)22-17-8-7-15-9-10-23(13-16(15)12-17)21(25)19-6-3-11-26-19/h3,6-8,11-12,18H,1-2,4-5,9-10,13-14H2,(H,22,24)
• InChI Key: XSIYYFZPEOYAKO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CO4)C=C2
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol
• CAS No.: 1327244-24-5

Description

The compound “2-(cyclopentylthio)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide” is a complex organic molecule. It contains a furan ring, which is a heterocyclic organic compound consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also features a tetrahydroisoquinoline group, which is a type of nitrogen-containing heterocycle.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its exact structure and the conditions under which it is stored or used. For example, the furan ring in the molecule could potentially undergo electrophilic substitution reactions.

Scientific Research Applications

Structural and Chemical Properties

Structural Aspects and Properties of Compounds : Research into similar isoquinoline derivatives has explored their structural characteristics and reactivity with mineral acids, highlighting the relevance of such compounds in forming gels and crystalline structures under various conditions. This research emphasizes the importance of structural aspects in understanding the applications and properties of complex chemical compounds, including fluorescence properties and interactions with other molecules (Karmakar et al., 2007).

Synthetic Applications

Facile Synthesis of Derivatives : Studies have documented the synthesis of tetrahydropyrimido quinoline derivatives, showcasing methodologies that could be applied to or inspire synthesis routes for compounds like "2-(cyclopentylthio)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide". This includes reactions involving key intermediates and presenting antimicrobial activity of selected derivatives, suggesting potential applications in developing new antimicrobial agents (Elkholy & Morsy, 2006).

Molecular Synthesis and Characterization

Multicomponent Synthesis : Another study elaborates on the synthesis of substituted tetrahydroquinoline-3-carbonitriles, which are structurally related to the query compound. Such research underscores the versatility of multicomponent reactions in creating complex molecules with potential pharmaceutical applications, illustrating the compound's relevance in synthetic organic chemistry (Dyachenko et al., 2015).